Methyl 5-phenylthio-3-oxo-pentanoate

• CAS RN: 51849-20-8
• Molecular Formula: C12H14O3S
• Molecular Weight: 238.30 g/mol
• IUPAC Name: methyl 3-oxo-5-phenylsulfanylpentanoate
• InChI: InChI=1S/C12H14O3S/c1-15-12(14)9-10(13)7-8-16-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3
• InChI Key: LQQVPQYWELNQJT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(=O)CCSC1=CC=CC=C1

Description

Methyl 5-phenylthio-3-oxo-pentanoate is a useful research compound. Its molecular formula is C12H14O3S and its molecular weight is 238.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of NaH (60%) (815 mg, 20.39 mmol) in THF-HMPA (20 ml, 5 ml) was added methylacetoacetate (2.0 g, 18.5 mmol) in THF (5 ml) at 0° C. The mixture was stirred for 10 min. at 0° C. under nitrogen atmosphere. BuLi (12.3 ml, 20.39 mmol) was dropwise added and the red mixture was stirred for 15 min. at 0° C. Then a solution of chlorothioanisole (2.7 ml, 20.39 mmol) in THF (5 ml) was added to the mixture at 0° C. The mixture was stirred for 1 h at -5° C. The mixture was quenched with H2O, then extracted with AcOEt (100 ml×2). AcOEt layer was washed with H2O (10 ml×2) and brine (10 ml), then dried over MgSO4 and evaporated. The residue was purified by a silica gel column chromatography (150 g, hexane :AcOEt=6:1) to give a colorless oil (1.0 g, 22.7%).